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Compound of Interest

Compound Name: Chloromethanol

Cat. No.: B13452849

Proposed Catalytic Mechanism

The transesterification process catalyzed by chloromethanol is believed to proceed via an
acid-catalyzed mechanism.[3][4][5][6][7] The key steps are:

In Situ Catalyst Formation: Chloromethanol reacts with the alcohol (e.g., methanol) in the
reaction mixture to generate hydrochloric acid (HCI).

» Protonation of the Carbonyl Group: The generated HCI protonates the carbonyl oxygen of
the triglyceride, making the carbonyl carbon more electrophilic.[3][4][7]

» Nucleophilic Attack: A molecule of alcohol (methanol) acts as a nucleophile and attacks the
activated carbonyl carbon, forming a tetrahedral intermediate.[3][6]

e Proton Transfer: A proton is transferred from the attacking alcohol moiety to one of the
oxygen atoms of the original glycerol backbone.

e Intermediate Collapse: The tetrahedral intermediate collapses, eliminating a diglyceride and
forming a fatty acid methyl ester (FAME).

o Catalyst Regeneration: The protonated diglyceride is deprotonated, regenerating the acid
catalyst, which can then participate in subsequent catalytic cycles. This process repeats to
convert diglycerides to monoglycerides and finally to glycerol, yielding a total of three FAME
molecules per triglyceride molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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